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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Disperse Red 9 in the dyeing of polyester fibers. The information is intended for a scientific
audience and focuses on providing clear, actionable experimental procedures and relevant
technical data.

Introduction

Disperse Red 9, also known as 1-(methylamino)anthraquinone, is a non-ionic anthraquinone
dye characterized by its low water solubility.[1] It is specifically designed for coloring
hydrophobic fibers like polyester.[2] The dyeing mechanism involves the transfer of the dye
from an aqueous dispersion into the amorphous regions of the polyester fibers.[3] This process
is facilitated by heat, which increases the energy of the dye molecules and swells the fiber
structure, allowing the dye to penetrate.[4][5] The dye molecules are then held within the fiber
matrix by van der Waals forces and hydrogen bonds.[4]

Chemical Structure of Disperse Red 9:
e Molecular Formula: C1sH11NO2[6]
e Molecular Weight: 237.25 g/mol [6]

e CAS Number: 82-38-2[7]
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Dyeing Methodologies

Several methods can be employed to dye polyester with Disperse Red 9. The choice of method
depends on the desired shade, available equipment, and energy considerations. The most
common industrial methods are High-Temperature Dyeing, Carrier Dyeing, and Thermosol
Dyeing.[8][9]

High-Temperature Dyeing (Exhaust Method)

This is the most widely used and efficient method for achieving deep shades with good
fastness properties on polyester.[5] It is performed in a pressurized vessel at temperatures
above the boiling point of water.[10]

Principle: At temperatures between 120-140°C, the polyester fiber structure swells, allowing for
the efficient diffusion and penetration of the disperse dye molecules into the fiber.[5][11] This
method eliminates the need for environmentally problematic carriers.[12]

Carrier Dyeing

This method is suitable when high-temperature equipment is not available and is conducted at
or near the boil (95-100°C) at atmospheric pressure.[13] It utilizes organic compounds called
carriers to swell the fibers and facilitate dye uptake.[14]

Principle: Carriers act as swelling agents for the polyester fibers, effectively lowering the glass
transition temperature and allowing the dye to penetrate at lower temperatures.[15] Common
carriers include o-phenylphenol and butyl benzoate.[13]

Thermosol Dyeing (Continuous Method)

The Thermosol process is a continuous method suitable for large-scale production, particularly
for polyester-cotton blends.[16][17]

Principle: The fabric is padded with a dye dispersion and then passed through a high-
temperature chamber (180-220°C) for a short period (60-90 seconds).[17][18] At this high
temperature, the dye sublimes and the polyester fibers absorb the dye vapor.[16]

Quantitative Data Summary
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The following tables summarize typical quantitative parameters for the different dyeing

methods. These values are general guidelines and may require optimization based on the

specific substrate and desired outcome.

Parameter

High-Temperature

Carrier Dyeing

Thermosol Dyeing

Dyeing
Dyeing Temperature 120 - 140 °C[11] 95 - 100 °C[13] 180 - 220 °C[8]
Not specified, but
pH 4.5 - 5.5[5] 4.5 - 5.5[8] padding liquor is
acidic
Time 30 - 60 minutes|[5] 60 - 120 minutes[14] 60 - 90 seconds[17]

Disperse Red 9 Conc.

0.5 - 4.0% (on weight
of fiber)

0.5 - 4.0% (on weight
of fiber)

10 - 40 g/L (in padding

liquor)

5-10 g/L (in padding

Dispersing Agent 1-2g/L[12] 1-2g/L[14] ]
liquor)
Carrier Conc. Not Applicable 2-10g/L[3] Not Applicable
. . Not Applicable
Liquor Ratio 1:10- 1:20 1:10- 1:20

(Padding)

Table 1: Comparison of Dyeing Parameters for Different Methods.

Fastness Property

Typical Rating (ISO Scale 1-5)

Light Fastness 4 -5[19]
Washing Fastness 4-5
Rubbing Fastness (Dry) 4-5
Rubbing Fastness (Wet) 4
Sublimation Fastness 3-4

Table 2: Typical Colorfastness Properties of Disperse Red 9 on Polyester.
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Experimental Protocols
Protocol for High-Temperature Dyeing

This protocol describes the exhaust dyeing of polyester fabric with Disperse Red 9 using a
high-temperature dyeing machine.

Materials and Reagents:

Polyester fabric (scoured and pre-wetted)

Disperse Red 9

Dispersing agent (e.qg., a lignosulfonate-based product)

Acetic acid (to adjust pH)

Water

High-temperature dyeing apparatus
Procedure:

» Dye Bath Preparation:

o

Prepare a stock dispersion of Disperse Red 9 by pasting the required amount of dye with
an equal amount of dispersing agent and a small amount of warm water.

o

Fill the dyeing vessel with water to the desired liquor ratio (e.g., 1:15).[5]

[¢]

Add the dispersing agent (1-2 g/L) to the dye bath.

o

Add the prepared Disperse Red 9 stock dispersion to the dye bath.

[e]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[5]
e Dyeing Cycle:

o Introduce the polyester fabric into the dye bath at approximately 60°C.[8]
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o Raise the temperature to 130°C at a rate of 1-2°C/minute.[5]

o Hold the temperature at 130°C for 30-60 minutes, depending on the desired depth of
shade.[5]

o Cool the dye bath to 70-80°C.

» Aftertreatment (Reduction Clearing):

o

Drain the dye bath.
o Rinse the fabric with warm water.
o Prepare a fresh bath with:
» Caustic soda (2 g/L)
» Sodium hydrosulfite (2 g/L)
o Treat the fabric at 70-80°C for 15-20 minutes.
o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize with a weak solution of acetic acid if necessary.

o Dry the fabric.

Protocol for Carrier Dyeing

This protocol outlines the dyeing of polyester fabric with Disperse Red 9 at atmospheric
pressure using a carrier.

Materials and Reagents:
o Polyester fabric (scoured and pre-wetted)
e Disperse Red 9

» Dispersing agent
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Carrier (e.g., o-phenylphenol based)

Acetic acid

Water

Atmospheric dyeing apparatus (e.g., a beaker with a heating mantle and stirrer)
Procedure:

e Dye Bath Preparation:

[¢]

Prepare a stock dispersion of Disperse Red 9 as described in the high-temperature
protocol.

[¢]

Fill the dyeing vessel with water to the desired liquor ratio.

[¢]

Add the dispersing agent (1-2 g/L) and the carrier (e.g., 5 g/L).[3]

[e]

Add the prepared Disperse Red 9 stock dispersion.

o

Adjust the pH to 4.5-5.5 with acetic acid.[8]

e Dyeing Cycle:

o

Introduce the polyester fabric into the dye bath at 60°C.[14]

[e]

Raise the temperature to the boil (95-100°C) over 30 minutes.

(¢]

Hold at the boil for 60-120 minutes.[14]

[¢]

Cool the dye bath to 70°C.
o Aftertreatment:

o Follow the same reduction clearing procedure as described in the high-temperature dyeing
protocol to remove surface dye and residual carrier.
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Diagrams

Caption: Workflow for the exhaust dyeing of polyester with Disperse Red 9.

Caption: Simplified mechanism of Disperse Red 9 dyeing on polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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